Cas no 193957-50-5 (2-Propyn-1-ol, 3-[4-(dimethylamino)phenyl]-)
2-Propyn-1-ol, 3-[4-(dimethylamino)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propyn-1-ol, 3-[4-(dimethylamino)phenyl]-
- 3-(4-Dimethylamino-phenyl)-prop-2-yn-1-ol
- AKOS005216108
- 193957-50-5
- 3-(4-(Dimethylamino)phenyl)prop-2-yn-1-ol
- MFCD00168842
- 3-(4-Dimethylamino-phenyl)-prop-2-yn-1-ol, 97%
- starbld0034687
- 3-[4-(dimethylamino)phenyl]prop-2-yn-1-ol
-
- MDL: MFCD00168842
- Inchi: 1S/C11H13NO/c1-12(2)11-7-5-10(6-8-11)4-3-9-13/h5-8,13H,9H2,1-2H3
- InChI Key: JJGFUHVLNZGTAK-UHFFFAOYSA-N
- SMILES: OCC#CC1C=CC(=CC=1)N(C)C
Computed Properties
- Exact Mass: 175.09979
- Monoisotopic Mass: 175.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 23.5Ų
Experimental Properties
- PSA: 23.47
2-Propyn-1-ol, 3-[4-(dimethylamino)phenyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB570573-1 g |
3-(4-Dimethylamino-phenyl)-prop-2-yn-1-ol, 97%; . |
193957-50-5 | 97% | 1g |
€1,338.30 | 2023-07-11 | |
| abcr | AB570573-1g |
3-(4-Dimethylamino-phenyl)-prop-2-yn-1-ol, 97%; . |
193957-50-5 | 97% | 1g |
€1285.20 | 2025-04-20 | |
| A2B Chem LLC | BA19752-1g |
3-(4-Dimethylamino-phenyl)-prop-2-yn-1-ol |
193957-50-5 | 97% | 1g |
$993.00 | 2024-04-20 | |
| A2B Chem LLC | BA19752-5g |
3-(4-Dimethylamino-phenyl)-prop-2-yn-1-ol |
193957-50-5 | 97% | 5g |
$2523.00 | 2024-04-20 |
2-Propyn-1-ol, 3-[4-(dimethylamino)phenyl]- Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 2-Propyn-1-ol, 3-[4-(dimethylamino)phenyl]-
Comprehensive Overview of 2-Propyn-1-ol, 3-[4-(dimethylamino)phenyl]- (CAS No. 193957-50-5)
2-Propyn-1-ol, 3-[4-(dimethylamino)phenyl]-, with the CAS number 193957-50-5, is a specialized organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and material science. This compound, characterized by its unique propargyl alcohol structure and dimethylamino substituent, serves as a versatile building block for the development of advanced materials and bioactive molecules. Its molecular formula, C11H11NO, highlights its potential for diverse applications, from fluorescent probes to polymer precursors.
In recent years, the demand for high-performance organic compounds like 2-Propyn-1-ol, 3-[4-(dimethylamino)phenyl]- has surged, driven by advancements in green chemistry and sustainable manufacturing. Researchers and industries are increasingly focusing on eco-friendly synthesis routes and low-toxicity intermediates, making this compound a subject of interest due to its modifiable functional groups. Its propargyl moiety enables click chemistry reactions, a hot topic in drug discovery and bioconjugation, aligning with the growing trend of precision medicine and targeted therapies.
The compound’s optical properties, attributed to the dimethylamino-phenyl group, have also sparked interest in optoelectronic applications. With the rise of organic light-emitting diodes (OLEDs) and solar cell technologies, 193957-50-5 is being explored as a potential candidate for photoactive layers or charge transport materials. This aligns with the global push toward renewable energy solutions and energy-efficient displays, addressing common user queries like "organic compounds for OLEDs" or "sustainable materials for electronics."
From a synthetic chemistry perspective, 2-Propyn-1-ol, 3-[4-(dimethylamino)phenyl]- offers a robust platform for cascade reactions and multicomponent couplings. Its alkyne group facilitates Sonogashira couplings and cycloadditions, making it valuable for constructing heterocyclic frameworks prevalent in pharmaceuticals and agrochemicals. This versatility answers frequent search trends such as "alkyne-based intermediates for drug synthesis" or "click chemistry in medicinal chemistry."
Quality and purity standards for CAS 193957-50-5 are critical, especially in high-value applications. Analytical techniques like HPLC, NMR, and mass spectrometry ensure its suitability for research-grade use. Suppliers often emphasize batch-to-batch consistency and regulatory compliance, addressing concerns raised in queries like "how to verify purity of specialty chemicals" or "GMP standards for organic intermediates."
In summary, 2-Propyn-1-ol, 3-[4-(dimethylamino)phenyl]- (193957-50-5) stands at the intersection of innovation and practical utility. Its relevance to cutting-edge research and industrial applications ensures its continued prominence in scientific literature and commercial catalogs. By addressing both academic curiosity and industry needs, this compound exemplifies the dynamic synergy between molecular design and real-world impact.
193957-50-5 (2-Propyn-1-ol, 3-[4-(dimethylamino)phenyl]-) Related Products
- 14301-08-7(Benzenamine, N,N-dimethyl-4-(phenylethynyl)-)
- 56512-48-2(3-Butyn-2-ol, 4-[4-(dimethylamino)phenyl]-2-methyl-)
- 253167-82-7(3-(4-aminophenyl)prop-2-yn-1-ol)
- 61899-20-5(3-Butyn-1-ol, 4-[4-(dimethylamino)phenyl]-)
- 139723-19-6(Benzenamine, N,N-bis[4-[[4-(diphenylamino)phenyl]ethynyl]phenyl]-)
- 58300-70-2(Benzenamine, 4,4'-(1,3-butadiyne-1,4-diyl)bis[N,N-dimethyl-)
- 778593-53-6(4-((4-Ethynylphenyl)ethynyl)-N,N-dimethylaniline)
- 474661-33-1(Benzenamine, N,N-dimethyl-4-(1-propynyl)- (9CI))
- 836602-68-7(2-Propyn-1-ol,3,3'-[methylenebis[5-(dimethylamino)-2,1-phenylene]]bis-)
- 62063-67-6(bis(4-dimethylaminophenyl)acetylene)